![B1575232 Prostate-specific antigen (178-187)](/img/no-structure.png)
Prostate-specific antigen (178-187)
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Description
Prostate-specific antigen
Scientific Research Applications
1. PSA as a Biomarker for Prostate Cancer Detection
PSA is primarily known for its use in detecting prostate cancer. Studies have shown that using PSA as a biomarker significantly aids in the early detection of prostate cancer. For instance, a study by Adam et al. (2002) used serum protein fingerprinting and a pattern-matching algorithm to distinguish prostate cancer from benign prostate hyperplasia and healthy men, demonstrating PSA's utility in early cancer detection (Adam et al., 2002). Similarly, Loeb and Catalona (2014) highlighted the Prostate Health Index, a test based on PSA, which improves the prediction of overall and high-grade prostate cancer (Loeb & Catalona, 2014).
2. Role of PSA in Identifying Prostate Cancer Aggressiveness
PSA levels can help in determining the aggressiveness of prostate cancer. Shariat et al. (2011) discussed how panels of biomarkers, including PSA, are being validated for prostate cancer prognostication, indicating their potential in assessing the disease's biological potential (Shariat et al., 2011).
3. PSA Isoforms in Prostate Cancer Diagnosis
Different isoforms of PSA, such as p2PSA, have been studied for their role in enhancing the specificity of prostate cancer diagnosis. A study by Jansen et al. (2010) found that p2PSA and the Prostate Health Index (PHI) levels differed significantly between men with and without prostate cancer, suggesting these measures can improve diagnostic accuracy (Jansen et al., 2010).
4. PSA in Screening and Prostate Cancer Mortality
Screening programs using PSA have been evaluated for their impact on prostate cancer mortality. Schröder et al. (2009) in the European Randomized Study of Screening for Prostate Cancer found that PSA-based screening reduced the rate of death from prostate cancer by 20% (Schröder et al., 2009).
5. PSA in Personalized Prostate Cancer Management
PSA levels can be integrated into personalized management strategies for prostate cancer. Balk, Ko, and Bubley (2003) discussed the role of PSA in the pathogenesis of prostate cancer and its potential as a therapeutic target, highlighting its importance beyond just a diagnostic marker (Balk et al., 2003).
Properties
sequence |
VISNDVCAQV |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Prostate-specific antigen (178-187) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.